3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid

• CAS No.: 61343-20-2
• Molecular Formula: C15H15NO4
• Molecular Weight: 273.28 g/mol
• IUPAC Name: 3-(1,3-dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid
• InChI: InChI=1S/C15H15NO4/c17-12-9-15(6-1-2-7-15)14(20)16(12)11-5-3-4-10(8-11)13(18)19/h3-5,8H,1-2,6-7,9H2,(H,18,19)
• InChI Key: NFCBOKHMAGERPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC(=O)N(C2=O)C3=CC=CC(=C3)C(=O)O

Description

3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid is a chemical compound characterized by a unique spirocyclic structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of benzoic acid derivatives with azaspiro intermediates in the presence of catalysts. The reaction conditions often include specific temperatures and solvents to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives, depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups within the molecule, leading to the formation of new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Nucleophilic reagents like amines and thiols are often employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions.

Medicine: It has potential therapeutic applications, particularly in the development of new drugs targeting specific pathways.

Industry: The compound is used in the production of advanced materials with unique properties

Mechanism of Action

The mechanism of action of 3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• 3-(1,3-Dioxo-2-azaspiro[4.5]decan-2-yl)acetic acid
• 3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)propanoic acid
• N-(1-Aryl-3-oxo-2-azaspiro[3.5]nonan-2-yl)benzamides

Uniqueness

3-(1,3-Dioxo-2-azaspiro[4.4]nonan-2-yl)benzoic acid stands out due to its specific spirocyclic structure, which imparts unique chemical and biological properties. This uniqueness makes it a valuable compound for various applications, particularly in the development of new materials and therapeutic agents .